3,3-Dimethyl-1-oxa-6-azaspiro[3.3]heptane

• IUPAC Name: 3,3-dimethyl-1-oxa-6-azaspiro[3.3]heptane
• InChI: InChI=1S/C7H13NO/c1-6(2)5-9-7(6)3-8-4-7/h8H,3-5H2,1-2H3
• InChI Key: GRFSDBYFYGZOCN-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC12CNC2)C
• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol

Description

3,3-Dimethyl-1-oxa-6-azaspiro[3.3]heptane is a chemical compound with the molecular formula C7H14CLNO. It has a molecular weight of 163.65. The compound is also known by its IUPAC name, 3,3-dimethyl-1-oxa-6-azaspiro[3.3]heptane hydrochloride.

Synthesis Analysis

The synthesis of 2-oxa-6-azaspiro[3.3]heptane involves a cyclization reaction under basic conditions with p-toluenesulfonamide. This is followed by the removal of the tosyl group. The deprotection step is performed by sonication of a mixture of intermediate and magnesium turnings in methanol at room temperature. A sluggish filtration to remove the magnesium salts formed in the deprotection reaction and treatment of the filtrate with oxalic acid affords the oxalate salt.

Molecular Structure Analysis

The InChI code for 3,3-Dimethyl-1-oxa-6-azaspiro[3.3]heptane is 1S/C7H13NO.ClH/c1-6(2)5-9-7(6)3-8-4-7;/h8H,3-5H2,1-2H3;1H. This code provides a unique identifier for the molecular structure of the compound.

Scientific Research Applications

Pharmaceutical Intermediate

3,3-Dimethyl-1-oxa-6-azaspiro[3.3]heptane: serves as a valuable intermediate in the synthesis of various pharmaceutical compounds. . This compound can be used to create molecules with three-dimensional shapes, which are crucial for the binding and efficacy of drugs targeting complex biological receptors.

Chemical Synthesis

. Spirocycles are prevalent in many natural products and pharmaceuticals due to their conformational rigidity and the diversity they bring to chemical structures. The incorporation of 3,3-Dimethyl-1-oxa-6-azaspiro[3.3]heptane can significantly alter the physical and chemical properties of the resultant compounds, such as solubility and stability.

Morpholine Structural Surrogate

. Morpholine is a common feature in pharmaceuticals, and its replacement with 3,3-Dimethyl-1-oxa-6-azaspiro[3.3]heptane can lead to improved pharmacokinetic properties and reduced toxicity in potential drug candidates.

Stability and Solubility Enhancement

. This allows for its use under a broader range of reaction conditions, which is beneficial in both research and industrial settings.

Reference Standards for Testing

. Reference standards are critical for ensuring the quality and consistency of pharmaceutical products by providing a benchmark for purity and composition.

Flame Retardant Precursor

. This highlights the compound’s potential utility in developing new materials with flame-retardant properties.

Safety and Hazards

The Material Safety Data Sheet (MSDS) for 3,3-Dimethyl-1-oxa-6-azaspiro[3.3]heptane can be found online. It is crucial to refer to this document for detailed safety and hazard information.

Future Directions

The increasing need for three-dimensionally shaped heterocyclic ring systems has resulted in a rapidly growing interest in the application of the 6-oxa-2-azaspiro[3.3]heptane fragment as a building block for new drug candidates. This moiety was reported to be a structural surrogate for morpholine in a number of drug-like molecules. Therefore, the future directions for this compound could involve its use in the development of new pharmaceuticals.

Mechanism of Action

The unique three-dimensional profiles of molecules constructed from these building blocks, enriched by the presence of diverse combinations of exit vectors as sites for functionalization, make them interesting targets for drug discovery . Importantly, the spirocyclic building blocks possess physicochemical properties useful in the drug discovery process .